Cas no 847395-34-0 (1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)
1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
- 2-Pyrrolidinone, 1-(2,5-dimethylphenyl)-4-[1-[3-(2-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl]-
- AKOS001175344
- AKOS016260597
- Z111780388
- 847395-34-0
- 1-(2,5-dimethylphenyl)-4-[1-[3-(2-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
- 1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
- 1-(2,5-dimethylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- F0660-1049
-
- Inchi: 1S/C29H31N3O3/c1-20-13-14-21(2)25(17-20)32-19-22(18-28(32)33)29-30-23-9-4-5-10-24(23)31(29)15-8-16-35-27-12-7-6-11-26(27)34-3/h4-7,9-14,17,22H,8,15-16,18-19H2,1-3H3
- InChI Key: FFAZTVYYJRTZAM-UHFFFAOYSA-N
- SMILES: N1(C2=CC(C)=CC=C2C)CC(C2N(CCCOC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O
Computed Properties
- Exact Mass: 469.23654186g/mol
- Monoisotopic Mass: 469.23654186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 56.6Ų
1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0660-1049-2μmol |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-5μmol |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-10μmol |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-20μmol |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-1mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-2mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-3mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-4mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-5mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0660-1049-10mg |
1-(2,5-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847395-34-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
1-(2,5-Dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one: A Comprehensive Overview
The compound 1-(2,5-Dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, with the CAS registry number 847395-34-0, represents a unique entity in the realm of organic chemistry. This molecule is characterized by its complex structure, which integrates multiple functional groups and rings, making it a promising candidate for various applications in the pharmaceutical industry.
Pyrrolidin-2-one derivatives are known for their potential as drug scaffolds due to their stability and ability to form hydrogen bonds. The presence of 1H-1,3-benzodiazole adds an aromatic heterocyclic ring system, which can contribute to the compound's pharmacokinetic properties. Furthermore, the 2-methoxyphenoxypropyl group introduces a methoxy-substituted phenyl ether moiety, which may enhance solubility and bioavailability.
Recent studies have highlighted the importance of aromatic heterocycles in drug discovery. The benzodiazole ring in this compound is particularly interesting as it can serve as a platform for further functionalization. Additionally, the 2-methoxyphenoxypropyl group has been shown to potentially modulate enzyme activity through its electron-donating methoxy substituent.
Research into pyrrolidinone derivatives has focused on their application as inhibitors in various disease targets. The combination of the pyrrolidinone core with the benzodiazole and phenoxypropyl groups creates a molecule that may possess dual-targeting capabilities, enhancing its therapeutic potential.
Modern drug design strategies emphasize the importance of balancing molecular complexity with pharmacokinetic optimization. The structure of this compound aligns well with these principles, offering a balance between structural diversity and functional predictability.
Current advancements in bioisostere research suggest that the methoxy group in the phenoxypropyl chain could be modulated to fine-tune biological activity. This highlights the compound's versatility as a lead molecule for further optimization.
Overall, 1-(2,5-Dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one stands out as a compelling candidate for pharmaceutical research. Its intricate structure, combined with the latest insights from medicinal chemistry, positions it at the forefront of drug discovery efforts.
847395-34-0 (1-(2,5-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)